Cas no 114853-62-2 ((S)-1-(4-Chlorophenyl)propan-1-amine)

(S)-1-(4-Chlorophenyl)propan-1-amine structure
114853-62-2 structure
Product Name:(S)-1-(4-Chlorophenyl)propan-1-amine
CAS No:114853-62-2
MF:C9H13Cl2N
MW:206.112220525742
MDL:MFCD06762016
CID:836496
PubChem ID:40985380
Update Time:2025-09-24

(S)-1-(4-Chlorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • (S)-1-(4-Chlorophenyl)propan-1-amine hydrochloride
    • (S)-1-(4-CHLOROPHENYL)PROPAN-1-AMINE-HCL
    • Benzenemethanamine, 4-chloro-α-ethyl-, (αS)-
    • 1310923-37-5
    • (1S)-1-(4-chlorophenyl)propan-1-amine hydrochloride
    • AKOS015923335
    • 114853-62-2
    • Y10292
    • (1S)-1-(4-chlorophenyl)propan-1-amine;hydrochloride
    • AS-71870
    • (S)-1-(4-Chlorophenyl)propan-1-aminehydrochloride
    • [(1S)-1-(4-chlorophenyl)propyl]amine hydrochloride
    • CS-0196669
    • A888591
    • EN300-7421139
    • (S)-1-(4-Chlorophenyl)propan-1-amine HCl
    • AS-66229
    • (S)-1-(4-CHLOROPHENYL)PROPAN-1-AMINE
    • (1S)-1-(4-chlorophenyl)propan-1-amine
    • MFCD06762016
    • EN300-2965753
    • (S)-1-(4-chloro-phenyl)-propylamine
    • Benzenemethanamine, 4-chloro-alpha-ethyl-, (alphaS)-
    • CS-0372165
    • AKOS015841974
    • s11131
    • JAVXFKQNRRUYMG-VIFPVBQESA-N
    • SCHEMBL1977034
    • (S)-1-(4-Chlorophenyl)propan-1-amine
    • MDL: MFCD06762016
    • Inchi: 1S/C9H12ClN.ClH/c1-2-9(11)7-3-5-8(10)6-4-7;/h3-6,9H,2,11H2,1H3;1H/t9-;/m0./s1
    • InChI Key: GGFMDYMEAQPNPZ-FVGYRXGTSA-N
    • SMILES: ClC1C=CC(=CC=1)[C@H](CC)N.Cl

Computed Properties

  • Exact Mass: 205.0425048g/mol
  • Monoisotopic Mass: 205.0425048g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 108
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų
  • XLogP3: 2.3

(S)-1-(4-Chlorophenyl)propan-1-amine Pricemore >>

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